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Compound of Interest

Compound Name:
Ethyl 4-methyl-2-(2-thienyl)-

thiazole-5 carboxylate

Cat. No.: B124225 Get Quote

A comprehensive analysis of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate, this in-depth

technical guide is tailored for researchers, scientists, and professionals in drug development.

The document elucidates the chemical properties, structure, and synthetic methodologies of

this compound, serving as a crucial resource for its application in pharmaceutical and materials

science research.

Chemical Structure and Properties
Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate is a heterocyclic compound featuring a

thiazole ring substituted with a thiophene group at the 2-position, a methyl group at the 4-

position, and an ethyl carboxylate group at the 5-position. Its chemical formula is C₁₁H₁₁NO₂S₂.

Structure:
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Chemical Structure of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate
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Caption: Chemical structure of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate.
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Quantitative Chemical Data:

Property Value Source

Molecular Formula C₁₁H₁₁NO₂S₂

Molecular Weight 253.34 g/mol

CAS Number 56421-62-6

Appearance Solid

Melting Point 66-68 °C

Boiling Point 380.9±50.0 °C (Predicted)

Density 1.282±0.06 g/cm³ (Predicted)

SMILES
CCOC(=O)c1sc(nc1C)-

c2cccs2

InChI

1S/C11H11NO2S2/c1-3-14-

11(13)9-7(2)12-10(16-9)8-5-4-

6-15-8/h4-6H,3H2,1-2H3

Experimental Protocols
The synthesis of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate is generally achieved

through a two-step process. The following is a representative experimental protocol based on

established synthetic routes.[1]

Step 1: Synthesis of Thiophene-2-thiocarboxamide

This step involves the conversion of thiophene-2-carboxamide to its corresponding thioamide

using a thionating agent like Lawesson's reagent.

Materials: Thiophene-2-carboxamide, Lawesson's reagent, anhydrous Tetrahydrofuran

(THF), Ethyl acetate, 1N Sodium Bicarbonate (NaHCO₃) solution, brine, anhydrous Sodium

Sulfate (Na₂SO₄).

Procedure:
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Dissolve thiophene-2-carboxamide (1 equivalent) in anhydrous THF in a round-bottom

flask equipped with a reflux condenser.

Add Lawesson's reagent (0.6 equivalents) to the solution.

Heat the mixture to reflux and maintain for approximately 4 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture and concentrate it under reduced pressure to

remove the THF.

Dilute the residue with ethyl acetate and wash successively with 1N NaHCO₃ solution and

brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under

reduced pressure.

The crude thiophene-2-thiocarboxamide can be purified by silica gel column

chromatography.

Step 2: Synthesis of Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate

This step involves the Hantzsch thiazole synthesis, where the prepared thiophene-2-

thiocarboxamide is reacted with an α-haloketone.

Materials: Thiophene-2-thiocarboxamide, Ethyl 2-chloroacetoacetate, Ethanol.

Procedure:

In a round-bottom flask, dissolve the purified thiophene-2-thiocarboxamide (1 equivalent)

in ethanol.

Add ethyl 2-chloroacetoacetate (1.2 equivalents) to the solution.

Heat the reaction mixture to reflux for approximately 6 hours. Monitor the reaction by TLC.

Upon completion, allow the mixture to cool to room temperature and then place it at 0 °C

for several hours to facilitate precipitation of the product.
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Filter the precipitate, wash it with cold ethanol, and dry it under vacuum to yield the final

product, Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate.

General Experimental Workflow

Step 1: Thioamide Formation

Step 2: Thiazole Ring Formation

Thiophene-2-carboxamide +
Lawesson's Reagent in THF

Reflux for 4h

Work-up:
Concentration, Extraction,

Washing, Drying

Column Chromatography

Thiophene-2-thiocarboxamide

Thiophene-2-thiocarboxamide +
Ethyl 2-chloroacetoacetate in Ethanol

Reflux for 6h

Cooling and Precipitation

Filtration and Washing

Ethyl 4-methyl-2-(2-thienyl)
-thiazole-5-carboxylate
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Caption: Generalized workflow for the synthesis of the target compound.

Spectral Data
Experimentally determined spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for Ethyl

4-methyl-2-(2-thienyl)-thiazole-5-carboxylate are not readily available in the public domain

based on the conducted searches. Researchers are advised to perform their own spectral

analysis for structural confirmation and characterization.

Biological Activity
Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate is primarily utilized as a key intermediate in

the synthesis of more complex molecules for pharmaceutical applications. The thiazole and

thiophene moieties are present in numerous biologically active compounds, suggesting the

potential for derivatives of this compound to exhibit a range of pharmacological activities.

Further research is required to fully elucidate the specific biological effects and mechanisms of

action of this compound and its derivatives. No specific signaling pathways have been

identified for this molecule in the available literature.

Disclaimer: The experimental protocol provided is a generalized representation and may

require optimization for specific laboratory conditions. The absence of publicly available,

experimentally verified spectral data necessitates independent characterization of the

synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 4-methyl-2-(2-thienyl)-thiazole-5-carboxylate
chemical properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124225#ethyl-4-methyl-2-2-thienyl-thiazole-5-
carboxylate-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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